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Compound of Interest

Compound Name: L-Glucose-13C-2

Cat. No.: B12394009 Get Quote

This guide provides comprehensive, step-by-step procedures for the safe disposal of L-
Glucose-13C-2, a non-radioactive, stable isotope-labeled compound. The information is

tailored for researchers, scientists, and drug development professionals to ensure safe

laboratory practices and regulatory compliance.

L-Glucose-13C-2 is labeled with the stable isotope carbon-13, which is not radioactive.[1][2]

Consequently, its disposal does not require special precautions for radioactivity.[1] The disposal

procedures are primarily dictated by the properties of L-Glucose itself, which is not classified as

a hazardous substance, and any other materials it may be mixed with.[3] Always consult the

Safety Data Sheet (SDS) and your institution's Environmental Health and Safety (EHS) office

for specific guidance before proceeding.

Personal Protective Equipment (PPE)
While L-Glucose-13C-2 is not considered hazardous, adherence to standard laboratory safety

protocols, including the use of appropriate PPE, is essential to minimize exposure and ensure

safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12394009?utm_src=pdf-interest
https://www.benchchem.com/product/b12394009?utm_src=pdf-body
https://www.benchchem.com/product/b12394009?utm_src=pdf-body
https://www.benchchem.com/product/b12394009?utm_src=pdf-body
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.benchchem.com/pdf/Proper_Disposal_of_L_Glucose_13C_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12394009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye Protection Safety Glasses/Goggles

Wear chemical safety goggles

as described by OSHA’s eye

and face protection

regulations.

Hand Protection Disposable Gloves

Nitrile gloves are the minimum

requirement. Change gloves

immediately if they become

contaminated.

Body Protection Laboratory Coat
Wear a standard lab coat to

protect skin and clothing.

Respiratory Fume Hood

For procedures that may

generate dust, work within a

properly functioning chemical

fume hood.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of L-
Glucose-13C-2 waste.
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Start: L-Glucose-13C-2 Waste

Waste Characterization:
Is it mixed with hazardous material?

Non-Hazardous Waste

No

Hazardous Waste

Yes

Is the waste solid or liquid? Segregate from
Non-Hazardous Waste

Solid Waste
(Unused powder, contaminated gloves,

weigh boats, etc.)

Solid

Liquid Waste
(Aqueous solutions)

Liquid

Small Quantity? Dispose Down Sanitary Sewer
with Copious Amounts of Water

Dispose in Securely
Contained Regular Lab Trash

Yes

Contact Licensed Professional
Waste Disposal Service

No (Large Quantity)

Label Container Clearly
(all components & concentrations)

Store in a Designated,
Sealed Container

Consult EHS & Dispose via
Licensed Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Disposal workflow for L-Glucose-13C-2.
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Step-by-Step Disposal Procedures
The correct disposal method depends entirely on whether the L-Glucose-13C-2 is

contaminated with other hazardous substances.

Protocol 1: Disposal of Uncontaminated L-Glucose-13C-
2
This procedure applies to pure, unused L-Glucose-13C-2 powder and its uncontaminated

aqueous solutions.

Waste Characterization: Confirm that the L-Glucose-13C-2 waste is not mixed with any

hazardous chemicals. If it is, you must follow Protocol 2.

Segregation:

Solid Waste: Collect unused L-Glucose-13C-2 powder and contaminated disposables

(e.g., weigh boats, gloves, paper towels) in a designated, sealed container.

Liquid Waste: Collect aqueous solutions of L-Glucose-13C-2 in a clearly labeled waste

container.

Disposal:

Solid Waste (Small Quantities): Small amounts of solid L-Glucose-13C-2 can typically be

disposed of in the regular laboratory trash, provided it is securely contained.

Solid Waste (Large Quantities): For larger quantities, contact a licensed professional

waste disposal service to ensure compliance with all regulations.

Aqueous Solutions: Dilute aqueous solutions can generally be poured down the sanitary

sewer system. It is crucial to flush the drain with a large amount of water to ensure

adequate dilution. Always verify if this is permitted by your local and institutional

regulations first.

Container Decontamination: Triple-rinse empty containers that held L-Glucose-13C-2 with a

suitable solvent (e.g., water). The rinsate should be disposed of as an aqueous solution (see
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step 3). Once decontaminated, the container can typically be disposed of in the regular trash

or recycled, based on your institution's policies.

Protocol 2: Disposal of L-Glucose-13C-2 Mixed with
Hazardous Materials
If L-Glucose-13C-2 is part of an experimental mixture containing hazardous substances (e.g.,

solvents, other chemicals), the entire mixture must be treated as hazardous waste. The

disposal procedure will be dictated by the most hazardous component in the mixture.

Waste Characterization: Identify all components of the waste mixture and consult the SDS

for each to determine the specific hazards.

Segregation: Keep the contaminated L-Glucose-13C-2 waste separate from all other waste

streams, especially non-hazardous waste. Do not mix different types of chemical waste.

Labeling: All waste containers must be clearly and accurately labeled with their contents,

including the chemical name "L-Glucose-13C-2 Waste," the names and concentrations of all

other components, and any associated hazards.

Container Management: Use a compatible, sealed container for the waste. Keep the

container closed when not in use and store it in a designated secondary containment area.

Disposal:

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for

specific guidance on disposing of this mixed chemical waste.

Regulatory Compliance: All waste must be disposed of in strict accordance with local,

state, and federal environmental regulations through a licensed professional waste

disposal company. Do not pour this waste down the drain or place it in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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